Cas no 1338995-52-0 (2-{2-(3,5-dimethylcyclohexyl)aminoethoxy}ethan-1-ol)

2-{2-(3,5-Dimethylcyclohexyl)aminoethoxy}ethan-1-ol is a cyclohexylamine-derived ethanolamine compound with potential applications as an intermediate in organic synthesis and specialty chemical formulations. Its structure combines a substituted cyclohexylamine moiety with a flexible ethoxyethanol chain, offering balanced hydrophilicity and lipophilicity. The tertiary amine functionality provides reactivity for further derivatization, while the hydroxyl group enhances solubility in polar solvents. This compound may serve as a building block for surfactants, corrosion inhibitors, or pharmaceutical intermediates. The 3,5-dimethyl substitution on the cyclohexyl ring introduces steric effects that could influence selectivity in synthetic pathways. Its dual functional groups make it adaptable for coupling reactions or as a ligand precursor in coordination chemistry.

2-{2-(3,5-dimethylcyclohexyl)aminoethoxy}ethan-1-ol structure

1338995-52-0 structure

Product Name:2-{2-(3,5-dimethylcyclohexyl)aminoethoxy}ethan-1-ol

CAS No:1338995-52-0

MF:C₁₂H₂₅NO₂

MW:215.332403898239

CID:5178624

PubChem ID:64724811

Update Time:2025-11-02

2-{2-(3,5-dimethylcyclohexyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol
- 2-(2-((3,5-Dimethylcyclohexyl)amino)ethoxy)ethan-1-ol
- Ethanol, 2-[2-[(3,5-dimethylcyclohexyl)amino]ethoxy]-
- 2-{2-(3,5-dimethylcyclohexyl)aminoethoxy}ethan-1-ol
- Inchi： 1S/C12H25NO2/c1-10-7-11(2)9-12(8-10)13-3-5-15-6-4-14/h10-14H,3-9H2,1-2H3
- InChI Key： NZTGYVOEPBTVGY-UHFFFAOYSA-N
- SMILES： O(CCO)CCNC1CC(C)CC(C)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 154
XLogP3: 1.6
Topological Polar Surface Area: 41.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-161871-0.05g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		0.05g	$851.0	2023-06-04
Enamine	EN300-161871-0.1g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		0.1g	$892.0	2023-06-04
Enamine	EN300-161871-0.25g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		0.25g	$933.0	2023-06-04
Enamine	EN300-161871-0.5g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		0.5g	$974.0	2023-06-04
Enamine	EN300-161871-1.0g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		1g	$1014.0	2023-06-04
Enamine	EN300-161871-2.5g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		2.5g	$1988.0	2023-06-04
Enamine	EN300-161871-5.0g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		5g	$2940.0	2023-06-04
Enamine	EN300-161871-10.0g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		10g	$4360.0	2023-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00979841-1g	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0	95%	1g	￥4494.0	2024-04-18
Enamine	EN300-161871-50mg	2-{2-[(3,5-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1338995-52-0		50mg	$528.0	2023-09-23